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Compound of Interest

Compound Name: 2-Chlorobenzyl cyanide

Cat. No.: B128450 Get Quote

CAS Number: 2856-63-5

This technical guide provides a comprehensive overview of 2-Chlorobenzyl cyanide, also

known as (2-chlorophenyl)acetonitrile, a key intermediate in the synthesis of various organic

compounds. This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Chemical and Physical Properties
2-Chlorobenzyl cyanide is a combustible liquid that appears colorless to pale yellow. It is

soluble in alcohol. A summary of its key physical and chemical properties is presented in the

table below.
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Property Value Reference(s)

CAS Number 2856-63-5

Molecular Formula C₈H₆ClN

Molecular Weight 151.59 g/mol

Appearance
Clear, colorless to pale yellow

liquid

Boiling Point 240-242 °C (lit.)

Melting Point 24 °C (lit.)

Density (at 20°C) ~1.18 g/mL

Refractive Index (n20/D) ~1.544 (lit.)

Flash Point >110 °C (>230 °F) - closed cup

Synthesis
The primary synthetic route to 2-Chlorobenzyl cyanide is through the nucleophilic substitution

reaction of 2-chlorobenzyl chloride with an alkali metal cyanide, such as sodium or potassium

cyanide. This reaction is typically carried out by heating the reactants under reflux. The

efficiency of the synthesis can be enhanced by the use of phase-transfer catalysts, like

quaternary ammonium salts, which facilitate the reaction between the organic-soluble 2-

chlorobenzyl chloride and the aqueous-soluble cyanide salt.

Experimental Protocol: Synthesis of 2-Chlorobenzyl
Cyanide (Adapted from a general procedure for benzyl
cyanides)
This is an adapted protocol based on general methods for benzyl cyanide synthesis and should

be optimized for specific laboratory conditions.

Materials:

2-Chlorobenzyl chloride
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Sodium cyanide (or Potassium cyanide)

Ethanol

Water

Reflux apparatus

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottomed flask equipped with a reflux condenser and a dropping funnel, dissolve

sodium cyanide in water.

Slowly add a solution of 2-chlorobenzyl chloride in ethanol to the cyanide solution with

stirring.

Heat the reaction mixture to reflux and maintain for several hours. The progress of the

reaction should be monitored by a suitable technique (e.g., TLC or GC).

After the reaction is complete, cool the mixture to room temperature.

If a precipitate of inorganic salts forms, it can be removed by filtration.

Transfer the filtrate to a separatory funnel. The organic layer containing the 2-chlorobenzyl
cyanide is separated.

The crude product is then purified by vacuum distillation.
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Experimental Workflow for the Synthesis of 2-Chlorobenzyl Cyanide

Reactant Preparation

Reaction

Work-up

Purification

2-Chlorobenzyl Chloride
in Ethanol

Combine reactants in a
round-bottomed flask

Sodium Cyanide
in Water

Heat to reflux
(e.g., 80-100 °C)

Monitor reaction progress
(TLC or GC)

Cool to room temperature

Filter to remove
inorganic salts (if any)

Separate organic layer
using a separatory funnel

Vacuum Distillation

Pure 2-Chlorobenzyl Cyanide
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Hypothetical Signaling Pathway for Cyanide-Induced Apoptosis

2-Chlorobenzyl Cyanide
(or its metabolite, CN⁻)

Mitochondrion

Inhibition of
Cytochrome c Oxidase

Increased Reactive
Oxygen Species (ROS)

Mitochondrial
Dysfunction

Cytochrome c
Release

Apoptosome Formation
(Apaf-1, Cytochrome c, pro-Caspase-9)

Caspase-9 Activation

Caspase-3 Activation

Apoptosis
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Chlorobenzyl
Cyanide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128450#2-chlorobenzyl-cyanide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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